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Compound of Interest

Ethyl 2-methoxy-5-
Compound Name:

(sulfamoylmethyl)benzoate
CAS No.: 1956355-39-7

Cat. No.: B13401987

Get Quote

Compound Profile & Significance

Ethyl 2-methoxy-5-(sulfamoylmethyl)benzoate is a bifunctional building block containing an
ester-protected carboxyl group and a benzylic primary sulfonamide. It is structurally analogous
to the methyl ester intermediate used in the synthesis of Bensulfuron-methyl and related
sulfonylurea herbicides. In medicinal chemistry, the sulfamoylmethyl motif (

) serves as a bioisostere for carboxylic acids and provides unique hydrogen-bonding
interactions in protease inhibitors and dopaminergic modulators.
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Property Specification

) Ethyl 5-(aminosulfonylmethyl)-2-
Systematic Name

methoxybenzoate
Molecular Formula
Molecular Weight 273.31 g/mol
Core Moiety o-Anisic Acid derivative

Benzylic Sulfonamide (Meta to Ester, Para to

Key Functionality Methoxy)
ethoxy

Soluble in DMSO, DMF, Ethyl Acetate; Sparingly

Solubilit
y soluble in Water

Synthetic Strategy & Reaction Pathways

The synthesis typically proceeds via the functionalization of the C5-methyl group of Ethyl 2-
methoxy-5-methylbenzoate or through the chloromethylation of Ethyl 2-methoxybenzoate. The
critical step is the conversion of the benzylic halide to the sulfonamide.

Logical Pathway Diagram

Sulfonyl Chioride | NH3 (aq) or NH3 (6)
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Click to download full resolution via product page

Figure 1: Synthetic pathways converting the methyl precursor to the target sulfonamide via
classic Strecker alkylation or direct sulfamidation.

Detailed Experimental Protocols
Method A: The "Classic" Sulfite-Chloride Route (High
Reliability)
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This method is preferred for scale-up due to the low cost of reagents and high predictability.

Step 1: Benzylic Bromination

Objective: Selectively brominate the C5-methyl group.

» Reagents: Ethyl 2-methoxy-5-methylbenzoate (1.0 eq), N-Bromosuccinimide (NBS, 1.05 eq),
AIBN (0.05 eq).

e Solvent: Carbon Tetrachloride (

) or Benzotrifluoride (green alternative).

» Protocol:
o Dissolve substrate in solvent (
).
o Add NBS and AIBN.
o Reflux (

) for 4—6 hours under
. Monitor by TLC (consumption of starting material).

o Coolto
, filter off succinimide byproduct.

o Concentrate filtrate to yield crude benzylic bromide.

Step 2: Sulfonation (Strecker Reaction)

Objective: Convert bromide to sodium sulfonate.
e Reagents: Sodium Sulfite (

, 1.5 eq).
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» Solvent: Water:Ethanol (2:1).

e Protocol:
o Dissolve crude bromide in Ethanol.
o Add aqueous

solution dropwise.

o Reflux for 2 hours. The mixture typically becomes homogeneous.

o Cool to room temperature. The sodium sulfonate salt may precipitate; if not, concentrate to
dryness and recrystallize from brine/ethanol.

Step 3: Chlorination & Amidation

Objective: Generate the sulfonamide.[1][2][3]
o Reagents: Phosphorus Pentachloride (
) or
; Aqueous Ammonia (25%).
» Protocol:
o Suspend dry sulfonate salt in Toluene or DCM.
o Add
(1.1 eq) portion-wise at
. Stir at RT for 2 hours.

o Pour mixture onto ice-water; extract the organic layer (containing Sulfonyl Chloride). Do
not store—use immediately.

o Add the organic extract dropwise to a stirred solution of agueous Ammonia (excess, 5 eq)
at
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o Stir for 1 hour. The product precipitates or is extracted with Ethyl Acetate.[4]

o Purification: Recrystallize from Ethanol/Water.

Method B: Direct Sulfamidation (Modern/Efficient)

This method bypasses the unstable sulfonyl chloride intermediate, using Sulfamide to install
the

group directly.

» Reagents: Ethyl 2-methoxy-5-(bromomethyl)benzoate (1.0 eq), Sulfamide (

, 1.2 eq),
or NaOH (1.0 eq).

e Solvent: DMF (anhydrous).
e Protocol:
o Dissolve Sulfamide in DMF under inert atmosphere.
o Add base and stir for 15 minutes.
o Add the benzylic bromide solution slowly.
o Heatto

for 4 hours.

o Quench: Pour into ice water. Acidify slightly to pH 5-6.
o Extract with Ethyl Acetate, wash with brine (5x to remove DMF).
o Dry over

and concentrate.
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Critical Reaction Parameters & Troubleshooting

Parameter Optimal Condition Impact of Deviation
Too Low: Incomplete reaction.
Temperature (Bromination) (Reflux) Too High: Di-bromination
(impurity).
Excess: Leads to gem-
Stoichiometry (NBS) 1.05 Equivalents dibromide formation, which
hydrolyzes to aldehyde.
Acidic: Prevents ammonia
o Basic ( nucleophilicity; hydrolyzes
Amidation pH . .
sulfonyl chloride to sulfonic
) [fonyl chloride t If

acid.

Anhydrous (
Water Content (Method B)

)

Water competes with
sulfamide, leading to alcohol

formation.

Analytical Checkpoints

e HPLC: Monitor the disappearance of the benzylic halide (RT ~ 12 min) and appearance of

the sulfonamide (RT ~ 8 min, more polar).

e NMR (

o Product: Look for the singlet at

(

) and the broad exchangeable singlet at

(
).

o Impurity: Benzylic alcohol appears at
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Safety & Handling Protocols

Hazard Identification:

» Benzylic Halides: Potent lachrymators and skin irritants. Handle only in a functioning fume
hood.

» Phosphorus Pentachloride: Reacts violently with water releasing HCI gas.

« Sulfonyl Chlorides: Corrosive and unstable; potential pressure buildup in closed vessels.
PPE Requirements:

e Double nitrile gloves.

o Chemical splash goggles.

e Lab coat with chemical resistance.

Waste Disposal:

e Quench all PCI5/POCI3 reactions with ice/water slowly before disposal.

o Segregate halogenated solvents (DCM, CCI4) from non-halogenated streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. d-nb.info [d-nb.info]

e 2. cbijournal.com [cbijournal.com]

¢ 3. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
e 4. pdf.benchchem.com [pdf.benchchem.com]

e 5. CN105646294A - Method for synthesizing 2-methoxy-5-sulfamoylmethyl benzoate -
Google Patents [patents.google.com]

¢ To cite this document: BenchChem. [Application Note: Ethyl 2-methoxy-5-
(sulfamoylmethyl)benzoate Synthesis & Optimization]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13401987/docs#application-note-ethyl-
2-methoxy-5-sulfamoylmethyl-benzoate-synthesis-optimization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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